Cas no 708-84-9 ((z)-2-fluoro-3-phenylbut-2-enoic Acid)

• Product Name: (z)-2-fluoro-3-phenylbut-2-enoic Acid
• CAS No: 708-84-9
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 883688
• PubChem ID: 6145973
• Update Time: 2025-04-19

(z)-2-fluoro-3-phenylbut-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• (z)-2-fluoro-3-phenylbut-2-enoic Acid
• AC1O27NF
• NSC117351
• SureCN7067606
• DTXSID60422087
• 708-84-9
• SCHEMBL7067606
• NSC-117351

• Inchi： 1S/C10H9FO2/c1-7(9(11)10(12)13)8-5-3-2-4-6-8/h2-6H,1H3,(H,12,13)/b9-7-
• InChI Key： CAKXGINCFQOFIC-CLFYSBASSA-N
• SMILES： F/C(/C(=O)O)=C(/C)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 180.05867
• Monoisotopic Mass: 180.058658
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.8

Experimental Properties

• Density: 1.2
• Boiling Point: 279.6°C at 760 mmHg
• Flash Point: 122.9°C
• Refractive Index: 1.538
• PSA: 37.3
• LogP: 2.47170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids